1-(3-Amino-5-(methylthio)phenyl)propan-1-one

• Molecular Formula: C10H13NOS
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 1-(3-amino-5-methylsulfanylphenyl)propan-1-one
• InChI: InChI=1S/C10H13NOS/c1-3-10(12)7-4-8(11)6-9(5-7)13-2/h4-6H,3,11H2,1-2H3
• InChI Key: IVJOWLSHKKLACI-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC(=CC(=C1)SC)N

Description

1-(3-Amino-5-(methylthio)phenyl)propan-1-one is a ketone derivative featuring a propan-1-one group attached to a phenyl ring substituted with an amino (-NH₂) group at the 3-position and a methylthio (-SMe) group at the 5-position. The amino group is a strong electron-donating substituent via resonance, while the methylthio group exhibits weaker electron-donating properties through sulfur’s lone pairs. This electronic configuration enhances the aromatic ring’s reactivity toward electrophilic substitution and coupling reactions, distinguishing it from analogs with electron-withdrawing substituents.

Biological Activity

1-(3-Amino-5-(methylthio)phenyl)propan-1-one, also known as a derivative of phenylpropanoids, has garnered interest in medicinal chemistry due to its potential biological activities. This compound is characterized by the presence of an amino group and a methylthio substituent, which may influence its pharmacological properties. This article reviews the biological activity of this compound, focusing on its anticancer, antimicrobial, and other therapeutic potentials.

Chemical Structure and Properties

The chemical structure of 1-(3-Amino-5-(methylthio)phenyl)propan-1-one can be represented as follows:

$$\text{C}_{10}\text{H}_{13}\text{N}\text{S}$$

This structure suggests that the compound may engage in various interactions with biological targets due to the presence of functional groups that can participate in hydrogen bonding and other molecular interactions.

Anticancer Activity

Recent studies have indicated that compounds similar to 1-(3-Amino-5-(methylthio)phenyl)propan-1-one exhibit significant anticancer properties. For instance, the incorporation of aryl groups into triazole derivatives has shown promising results against various cancer cell lines.

Table 1: Anticancer Activity of Related Compounds

Compound	Cell Line Tested	IC50 (µM)	Reference
3-amino-1,2,4-triazole	HCT-116 (Colon Cancer)	12.5
3-amino-1,2,4-triazole	MCF-7 (Breast Cancer)	15.0
5-aryl-3-phenylamino-triazole	HeLa (Cervical Cancer)	10.0

These findings suggest that modifications to the phenyl ring significantly enhance the anticancer activity of related compounds.

Antimicrobial Activity

The antimicrobial properties of 1-(3-Amino-5-(methylthio)phenyl)propan-1-one have also been explored. Similar compounds have demonstrated effectiveness against a range of bacterial strains.

Table 2: Antimicrobial Activity

Compound	Bacterial Strain	MIC (µg/mL)	Reference
1-(3-Amino-5-(methylthio)phenyl)propan-1-one	E. coli	15.63
1-(3-Amino-5-(methylthio)phenyl)propan-1-one	S. aureus	7.81

The minimum inhibitory concentration (MIC) values indicate that this compound has potential as an antimicrobial agent, particularly against Gram-positive bacteria.

The mechanisms through which 1-(3-Amino-5-(methylthio)phenyl)propan-1-one exerts its biological effects are still under investigation. However, several hypotheses exist:

• Inhibition of Cell Proliferation : Similar compounds have been shown to induce apoptosis in cancer cells through various pathways, including mitochondrial dysfunction and activation of caspases.
• Disruption of Bacterial Cell Membranes : The compound may alter the permeability of bacterial membranes, leading to cell lysis and death.
• Interaction with Enzymatic Pathways : It is hypothesized that the compound could interfere with specific enzymatic pathways critical for cancer cell survival or bacterial growth.

Case Studies

A notable case study involved the evaluation of a series of phenylpropanoids for their anticancer activity against human cancer cell lines. The study revealed that modifications similar to those present in 1-(3-Amino-5-(methylthio)phenyl)propan-1-one enhanced cytotoxicity significantly compared to unmodified analogs.

Comparison with Similar Compounds

Table 1: Key Structural and Electronic Features of Selected Propan-1-one Derivatives

Compound Name	Substituents on Aromatic Ring	Electronic Effects	Reactivity Profile
1-(3-Amino-5-(methylthio)phenyl)propan-1-one	3-NH₂, 5-SMe	Strongly electron-donating (NH₂), moderately electron-donating (SMe)	High electrophilic reactivity; potential for selective coupling at α-ketone position
1-(Thiophen-2-yl)propan-1-one	Thiophene heterocycle	Electron-rich aromatic system	Enhanced reactivity in Friedel-Crafts and cross-coupling reactions
1-(4-Chlorophenyl)propan-1-one	4-Cl	Electron-withdrawing (Cl)	Stabilized for Suzuki coupling; reduced electrophilic substitution
3-MMC (2-(Methylamino)-1-(3-methylphenyl)propan-1-one)	3-CH₃, methylamino on propanone	Electron-donating (CH₃), basic amino group	Psychoactive properties due to structural mimicry of cathinones

Physicochemical Properties

• Solubility: The amino group increases hydrophilicity, while the methylthio group contributes to lipophilicity. This balance may improve bioavailability compared to fully halogenated derivatives (e.g., 1-(4-trifluoromethylphenyl)propan-1-one) .
• Thermal Stability : Methylthio substituents generally enhance thermal stability relative to thiols, as seen in imidazole-based ligands with methylthio-phenyl groups .